Cas no 2757894-88-3 ((1,3-Dimethylpyrrolidin-3-yl)methyl 4-methylbenzene-1-sulfonate)

• Product Name: (1,3-Dimethylpyrrolidin-3-yl)methyl 4-methylbenzene-1-sulfonate
• CAS No: 2757894-88-3
• MF: C₁₄H₂₁NO₃S
• MW: 283.386442899704
• CID: 6127093
• PubChem ID: 165759028
• Update Time: 2025-11-01

(1,3-Dimethylpyrrolidin-3-yl)methyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• (1,3-dimethylpyrrolidin-3-yl)methyl 4-methylbenzene-1-sulfonate
• EN300-37152747
• 2757894-88-3
• (1,3-Dimethylpyrrolidin-3-yl)methyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C14H21NO3S/c1-12-4-6-13(7-5-12)19(16,17)18-11-14(2)8-9-15(3)10-14/h4-7H,8-11H2,1-3H3
• InChI Key： IOHRCSWKWVGECQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC1(C)CN(C)CC1

Computed Properties

• Exact Mass: 283.12421471g/mol
• Monoisotopic Mass: 283.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55Ų

Additional information on (1,3-Dimethylpyrrolidin-3-yl)methyl 4-methylbenzene-1-sulfonate

Introduction to (1,3-Dimethylpyrrolidin-3-yl)methyl 4-methylbenzene-1-sulfonate (CAS No. 2757894-88-3)

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology, with each molecule potentially offering unique properties that can be leveraged for therapeutic applications. One such compound, (1,3-Dimethylpyrrolidin-3-yl)methyl 4-methylbenzene-1-sulfonate, identified by its CAS number 2757894-88-3, has garnered attention in recent years due to its intriguing structural features and potential biological activities. This compound belongs to a class of molecules that integrate heterocyclic and aromatic structures, making it a subject of interest for researchers exploring novel pharmacophores.

The structure of (1,3-Dimethylpyrrolidin-3-yl)methyl 4-methylbenzene-1-sulfonate is characterized by a pyrrolidine ring substituted with two methyl groups at the 1 and 3 positions, linked to a benzene ring via a sulfonate group at the 1-position. The presence of the sulfonate moiety introduces a polar, negatively charged region, which can enhance solubility and interaction with biological targets. Additionally, the aromatic ring with a methyl substituent at the 4-position contributes to hydrophobic interactions, influencing the compound's overall behavior in biological systems.

Recent research has highlighted the potential of this compound in various therapeutic contexts. Studies have suggested that molecules with similar structural motifs may exhibit properties relevant to drug discovery. The pyrrolidine core is a common scaffold in medicinal chemistry, known for its ability to mimic natural bioactive molecules and interact with specific enzymes or receptors. In particular, derivatives of pyrrolidine have been explored for their roles in modulating neurotransmitter systems and inflammatory pathways.

The sulfonate group in (1,3-Dimethylpyrrolidin-3-yl)methyl 4-methylbenzene-1-sulfonate not only enhances water solubility but also serves as a site for further functionalization. This feature allows for the development of libraries of derivatives with tailored properties for specific applications. For instance, sulfonamides and sulfonates are well-documented for their antimicrobial and anti-inflammatory effects, making this compound a promising candidate for further investigation in these areas.

In the realm of drug development, the benzene ring with a methyl substituent at the 4-position can be particularly significant. Aromatic rings are frequently found in biologically active compounds due to their ability to engage in π-stacking interactions and hydrophobic effects. The specific positioning of the methyl group can influence electronic properties and binding affinity, making it a key factor in designing molecules with desired pharmacokinetic profiles.

Current research trends indicate that (1,3-Dimethylpyrrolidin-3-yl)methyl 4-methylbenzene-1-sulfonate could be explored for its potential role in modulating enzyme activity. Enzyme inhibition is a cornerstone of many therapeutic strategies, and compounds that can selectively interact with target enzymes offer significant advantages over non-selective agents. The unique combination of structural elements in this compound suggests it may have inhibitory effects on certain enzymes involved in metabolic pathways or signal transduction processes.

Additionally, the compound's solubility profile makes it an attractive candidate for formulation into various drug delivery systems. Poor solubility is a major challenge in pharmaceutical development, often limiting bioavailability and therapeutic efficacy. By incorporating polar functional groups like sulfonates, compounds like (1,3-Dimethylpyrrolidin-3-yl)methyl 4-methylbenzene-1-sulfonate can be engineered to improve solubility while maintaining stability and bioactivity.

The synthesis of (1,3-Dimethylpyrrolidin-3-yl)methyl 4-methylbenzene-1-sulfonate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques have been employed to optimize pathways for producing this compound efficiently. These include catalytic methods that minimize waste and enhance selectivity, aligning with modern green chemistry principles.

In conclusion, (1,3-Dimethylpyrrolidin-3-yl)methyl 4-methylbenzene-1-sulfonate (CAS No. 2757894-88-3) represents an intriguing chemical entity with potential applications across multiple therapeutic areas. Its unique structural features—combining a pyrrolidine core with a sulfonate group attached to an aromatic ring—make it a valuable scaffold for further exploration in drug discovery. As research continues to uncover new biological targets and mechanisms, compounds like this one will undoubtedly play an important role in shaping the future of medicinal chemistry.